4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid

• IUPAC Name: 4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C16H15NO5/c1-2-22-14-6-4-3-5-12(14)15(19)17-10-7-8-11(16(20)21)13(18)9-10/h3-9,18H,2H2,1H3,(H,17,19)(H,20,21)
• InChI Key: QNUDQSBNMWOUBM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)O)O
• Molecular Formula: C16H15NO5
• Molecular Weight: 301.29 g/mol

Description

4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid, also known as Ebenbichoninic acid, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of hydroxybenzoic acid derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid is not fully understood. However, it has been suggested that the compound exerts its biological effects by modulating various signaling pathways in cells. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer development. The compound has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which is involved in regulating energy metabolism and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines in cells and to inhibit the production of reactive oxygen species (ROS), which are known to contribute to oxidative stress and cell damage. The compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. In addition, it has been reported to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid in lab experiments is its wide range of biological activities. The compound has been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of novel therapeutics. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid. One area of interest is the development of novel formulations that can improve the solubility and bioavailability of the compound. Another area of research is the investigation of the compound's potential as a therapeutic agent for the treatment of various diseases, including cancer and diabetes. Furthermore, more studies are needed to elucidate the mechanism of action of the compound and to identify its molecular targets in cells. Overall, the potential of this compound as a therapeutic agent makes it an exciting area of research for the future.

Synthesis Methods

The synthesis of 4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid has been reported using various methods. One of the most commonly used methods involves the reaction of 2-hydroxybenzoic acid with ethyl chloroformate in the presence of triethylamine to form ethyl 2-hydroxybenzoate. The resulting compound is then reacted with 2-ethoxyaniline in the presence of sodium hydride to form this compound. Other methods involve the use of different reagents and catalysts to achieve the same end product.

Scientific Research Applications

4-[(2-ethoxybenzoyl)amino]-2-hydroxybenzoic acid has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been reported to have a protective effect on liver cells and to improve cognitive function in animal models of Alzheimer's disease.